5-Methyl-2-(propan-2-yl)phenyl 2-(4-chlorophenyl)-6-methylquinoline-4-carboxylate

• Molecular Formula: C27H24ClNO2
• Molecular Weight: 429.9 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylphenyl) 2-(4-chlorophenyl)-6-methylquinoline-4-carboxylate
• InChI: InChI=1S/C27H24ClNO2/c1-16(2)21-11-5-18(4)14-26(21)31-27(30)23-15-25(19-7-9-20(28)10-8-19)29-24-12-6-17(3)13-22(23)24/h5-16H,1-4H3
• InChI Key: HTGRUMGLOYFLIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)OC3=C(C=CC(=C3)C)C(C)C)C4=CC=C(C=C4)Cl

Description

5-Methyl-2-(propan-2-yl)phenyl 2-(4-chlorophenyl)-6-methylquinoline-4-carboxylate is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 5-Methyl-2-(propan-2-yl)phenyl 2-(4-chlorophenyl)-6-methylquinoline-4-carboxylate typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the quinoline core, followed by the introduction of the phenyl and chlorophenyl groups. The reaction conditions may include the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors and optimizing the reaction conditions for large-scale synthesis.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, depending on the functional groups present. Common reagents and conditions used in these reactions include acids, bases, and solvents like dichloromethane or ethanol. The major products formed from these reactions depend on the specific reaction conditions and the reagents used.

Scientific Research Applications

5-Methyl-2-(propan-2-yl)phenyl 2-(4-chlorophenyl)-6-methylquinoline-4-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in studies related to enzyme inhibition and protein binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(propan-2-yl)phenyl 2-(4-chlorophenyl)-6-methylquinoline-4-carboxylate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar compounds to 5-Methyl-2-(propan-2-yl)phenyl 2-(4-chlorophenyl)-6-methylquinoline-4-carboxylate include other quinoline derivatives and phenyl-substituted compounds. These compounds may share similar chemical properties but differ in their biological activity and applications. The uniqueness of this compound lies in its specific combination of functional groups, which can result in distinct chemical reactivity and biological effects.